(2Z)-3-phenyl-N'-[(2E)-3-phenylprop-2-enoyl]prop-2-enehydrazide

• IUPAC Name: (Z)-3-phenyl-N'-[(E)-3-phenylprop-2-enoyl]prop-2-enehydrazide
• InChI: InChI=1S/C18H16N2O2/c21-17(13-11-15-7-3-1-4-8-15)19-20-18(22)14-12-16-9-5-2-6-10-16/h1-14H,(H,19,21)(H,20,22)/b13-11-,14-12+
• InChI Key: POTPVJOBCXVCJE-HEEUSZRZSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NNC(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NNC(=O)/C=C\C2=CC=CC=C2
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol

Description

“(2Z)-3-phenyl-N’-[(2E)-3-phenylprop-2-enoyl]prop-2-enehydrazide” is a chemical compound with the CAS Number: 19473-98-4. It has a molecular weight of 292.34.

Molecular Structure Analysis

The IUPAC Name of the compound is (2Z)-3-phenyl-N’-[(2E)-3-phenyl-2-propenoyl]-2-propenohydrazide. The InChI Code is 1S/C18H16N2O2/c21-17(13-11-15-7-3-1-4-8-15)19-20-18(22)14-12-16-9-5-2-6-10-16/h1-14H, (H,19,21) (H,20,22)/b13-11-,14-12+.

Physical And Chemical Properties Analysis

The compound is solid in its physical form. More detailed physical and chemical properties couldn’t be found from the available data.

Scientific Research Applications

Anticancer Research

• Enehydrazides serve as valuable building blocks in anticancer research. Although there is no straightforward method for preparing cyclic enehydrazides, recent studies have explored their synthesis using ruthenium catalysis. Electronic effects and ring size influence the direction and yield of carbon–carbon double bond isomerization in heterocyclic enehydrazines. .

Substituent Effects

• The substituents on the carbon–carbon double bond significantly impact the isomerization of enehydrazides. .

Photophysical Properties

• Investigating the spectral and photophysical properties of enehydrazide derivatives can provide insights into their behavior. .

Synthetic Routes

• Developing efficient synthesis routes for enehydrazides is essential. While catalytic isomerization is widely used for enamides, applying it to hydrazine derivatives remains less common. .

Safety and Hazards

The compound has been classified under the GHS07 pictogram. The hazard statements include H302, H312, and H332. The precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.